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Compound of Interest

Compound Name: 4-Propoxybenzofuran-6-amine

CAS No.: 1330752-97-0

Cat. No.: B11808303

Get Quote

Introduction & Chemical Identity
Compound: 4-Propoxybenzofuran-6-amine CAS Registry Number: 1330752-97-0

(Representative) Molecular Formula: C₁₁H₁₃NO₂ Molecular Weight: 191.23 g/mol [1][2]

Scope and Significance
4-Propoxybenzofuran-6-amine is a critical heterocyclic building block, often utilized in the

synthesis of kinase inhibitors and GPCR ligands.[1][2] Its structural integrity relies on two key

features: the regiochemistry of the substituents (4-propoxy vs. 6-amino) and the electronic

purity of the benzofuran core.[2]

This dossier outlines a comprehensive analytical control strategy. Unlike simple alkyl amines,

the 6-amino group is conjugated to the benzofuran system, reducing its basicity (

~3-4) but increasing its susceptibility to oxidative degradation (quinonoid formation).[2]
Furthermore, the lipophilic propoxy tail requires specific chromatographic considerations to
prevent retention time drift.[2]
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Structural Verification Strategy
The primary challenge in characterizing this compound is distinguishing it from its positional

isomers (e.g., 5-propoxy-6-amine or 4-propoxy-7-amine).[1][2]

1H-NMR Signature: The aromatic protons at positions 5 and 7 will exhibit meta-coupling (

).[1][2] A para-substituted isomer would show no coupling or distinct singlets, while ortho
would show strong splitting (

).[2]

NOESY (Nuclear Overhauser Effect Spectroscopy): Essential to confirm the proximity of the

propoxy group protons to the H-3 or H-5 aromatic protons, definitively assigning the 4-

position.[1][2]

Chromatographic Purity Profiling (UHPLC-UV/MS)
Method Development Logic
The amine functionality typically causes peak tailing on standard C18 columns due to

interaction with residual silanols.[2] However, as an aniline derivative, the basicity is

suppressed.[2] We employ a Charged Surface Hybrid (CSH) or Base-Deactivated stationary

phase to ensure sharp peak shapes without the need for ion-pairing agents.[1][2]

Standardized Protocol: UHPLC Method
Objective: Quantify purity and detect late-eluting lipophilic dimers or early-eluting hydrolysis

products (4-hydroxybenzofuran-6-amine).[1][2]
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Parameter Condition Rationale

System
Agilent 1290 Infinity II or

Waters ACQUITY UPLC

High pressure required for sub-

2µm particles.[1][2]

Column
Waters XSelect CSH C18 (2.1

x 100 mm, 2.5 µm)

CSH technology provides

superior peak shape for basic

compounds at low pH.[2]

Mobile Phase A 0.1% Formic Acid in Water

Low pH (approx 2.[2]7)

protonates the amine, ensuring

solubility.[2]

Mobile Phase B
0.1% Formic Acid in

Acetonitrile

ACN provides sharper peaks

for aromatic heterocycles than

Methanol.[2]

Flow Rate 0.4 mL/min

Optimized for Van Deemter

minimum of 2.5 µm particles.

[2]

Column Temp 40°C
Reduces viscosity and

improves mass transfer.[2]

Detection
UV @ 254 nm (Ref 360) & 290

nm

254 nm for general aromatics;

290 nm is specific to the

benzofuran conjugation.[2]

Gradient
0-1 min: 5% B; 1-8 min:

5%→95% B; 8-10 min: 95% B

Focused gradient to resolve

the lipophilic propoxy tail.[1][2]

System Suitability Requirements
Tailing Factor (

): NMT 1.5 (Strict control to ensure amine is not interacting with silanols).

Resolution (

): > 2.0 between Main Peak and nearest impurity (likely the des-propyl analogue).
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Injection Precision: RSD < 0.5% for 5 replicates.

Mass Spectrometry & Impurity Identification[2][3][4]
Fragmentation Pathway (ESI+)
Using Q-TOF or Triple Quadrupole MS is required for structural elucidation of impurities.[2]

Parent Ion:

[2]

Key Fragment 1 (

): Loss of the propyl chain (propene) via McLafferty-like rearrangement, yielding the
protonated phenol (

).[2]

Key Fragment 2 (

): Loss of ammonia (

), characteristic of the amine group, though less common in anilines than alkyl amines.[2]

Common Impurities Table
Impurity ID Structure / Name Origin

Relative Retention
(RRT)

IMP-A
4-Propoxy-6-

nitrobenzofuran
Unreacted Precursor ~1.2 (Late eluting)

IMP-B
4-Hydroxybenzofuran-

6-amine

De-alkylation

byproduct
~0.4 (Early eluting)

IMP-C
4-Propoxybenzofuran

(De-aminated)

Over-reduction

byproduct
~1.3 (Very lipophilic)

Spectroscopic Characterization Protocols
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Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-

(Prevents exchange of amine protons and ensures solubility).[2]

Protocol:

Preparation: Dissolve 10 mg sample in 0.6 mL DMSO-

.

Acquisition: 1H (32 scans), 13C (512 scans), COSY, HSQC.

Critical Check:

Observe doublet at

ppm for H-5 and H-7.[1][2]

Verify

-coupling of

Hz (meta-coupling). If

Hz, the amine is likely at position 5 or 7 (incorrect isomer).[2]

Amine protons (

) typically appear as a broad singlet at

ppm.[2]

Infrared Spectroscopy (FT-IR)
Technique: ATR (Attenuated Total Reflectance) on neat solid.[2]

Diagnostic Bands:

: N-H stretching (doublet for primary amine).[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzenamine_-4-propoxy
https://www.americanelements.com/benzofurans
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenamine_-4-propoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenamine_-4-propoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenamine_-4-propoxy
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenamine_-4-propoxy
https://www.americanelements.com/benzofurans
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenamine_-4-propoxy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11808303?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


: N-H bending.[1][2]

: C-O-C asymmetric stretch (aryl alkyl ether/propoxy).[2]

Visualized Analytical Workflow

Identity Confirmation
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Caption: Figure 1. Integrated analytical workflow for structural confirmation and purity

assessment.

Stability & Handling Protocol
Observation: Benzofuran amines are light-sensitive and prone to oxidation (browning) upon

exposure to air.[2]

Storage: Store under Inert Gas (Argon/Nitrogen) at -20°C.

Solution Stability: Solutions in acetonitrile/water are stable for 24 hours at 4°C. DMSO

solutions may show degradation after 48 hours due to hygroscopicity promoting hydrolysis.

[2]

Forced Degradation Study (Stress Testing):
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Acid:[2] 0.1N HCl, 60°C, 2 hours. (Check for ether cleavage).[2]

Oxidation:[2] 3%

, RT, 1 hour. (Check for N-oxide formation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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